Cas no 139951-63-6 (Carbamic acid, [(4-methylphenyl)sulfonyl]-, 3-butenyl ester)
139951-63-6 structure
Product Name:Carbamic acid, [(4-methylphenyl)sulfonyl]-, 3-butenyl ester
CAS No:139951-63-6
MF:C12H15NO4S
MW:269.31680226326
CID:1282198
PubChem ID:85634421
Update Time:2025-04-20
Carbamic acid, [(4-methylphenyl)sulfonyl]-, 3-butenyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, [(4-methylphenyl)sulfonyl]-, 3-butenyl ester
- HS-7307
- But-3-enyl (N-p-toluenesulfonyl)carbamate
- 139951-63-6
- but-3-en-1-yl N-(4-methylbenzenesulfonyl)carbamate
-
- Inchi: 1S/C12H15NO4S/c1-3-4-9-17-12(14)13-18(15,16)11-7-5-10(2)6-8-11/h3,5-8H,1,4,9H2,2H3,(H,13,14)
- InChI Key: APDHKHRPPVVMBZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NC(=O)OCCC=C)(=O)=O
Computed Properties
- Exact Mass: 269.07225
- Monoisotopic Mass: 269.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- PSA: 72.47
Carbamic acid, [(4-methylphenyl)sulfonyl]-, 3-butenyl ester Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
139951-63-6 (Carbamic acid, [(4-methylphenyl)sulfonyl]-, 3-butenyl ester) Related Products
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